Cas no 2580188-58-3 (5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid)

5-{(Benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid is a fluorinated benzoic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amino group and a methoxy substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive carboxyl and protected amine functionalities. The fluorine atom enhances metabolic stability and influences electronic properties, making it valuable for structure-activity relationship studies. The Cbz group allows selective deprotection under mild conditions, facilitating further derivatization. Its well-defined structure and purity make it suitable for precision chemical transformations, including peptide coupling and heterocycle formation. The compound is typically handled under controlled conditions to preserve its stability.
5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid structure
2580188-58-3 structure
Product Name:5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid
CAS No:2580188-58-3
MF:C16H14FNO5
MW:319.284468173981
CID:5658577
PubChem ID:165889068
Update Time:2025-05-22

5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{[(benzyloxy)carbonyl]amino}-4-fluoro-2-methoxybenzoic acid
    • 2580188-58-3
    • EN300-27729821
    • 5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid
    • Inchi: 1S/C16H14FNO5/c1-22-14-8-12(17)13(7-11(14)15(19)20)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
    • InChI Key: FNBBNNORKUVHIY-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(C(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 319.08560071g/mol
  • Monoisotopic Mass: 319.08560071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 84.9Ų

5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid Pricemore >>

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Additional information on 5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid (CAS No. 2580188-58-3)

5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid (CAS No. 2580188-58-3) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its benzyloxycarbonylamino and methoxy functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The compound’s fluoro substitution enhances its metabolic stability and binding affinity, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its utility in designing targeted therapies, especially in oncology and inflammation. For instance, its carboxylic acid moiety allows for easy derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. This aligns with the growing demand for precision medicine and personalized treatment options, topics frequently searched in AI-driven drug development platforms.

From a synthetic perspective, 5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid is often prepared via multi-step organic reactions, including protection-deprotection strategies and Pd-catalyzed couplings. Its CAS No. 2580188-58-3 serves as a critical identifier in chemical databases, facilitating collaborations among academia and industry. Notably, the compound’s benzyloxycarbonyl (Cbz) group is a classic protecting group for amines, a feature widely discussed in peptide synthesis forums and green chemistry initiatives.

Environmental and safety considerations are also paramount. While not classified as hazardous, its handling requires standard laboratory precautions. The rise of sustainable chemistry has spurred interest in optimizing its synthesis to reduce waste, a trend reflected in searches for eco-friendly reagents and atom-efficient processes. Furthermore, its potential as a biomarker or diagnostic tool is under investigation, leveraging advancements in AI-powered molecular modeling.

In summary, 5-{(benzyloxy)carbonylamino}-4-fluoro-2-methoxybenzoic acid (CAS No. 2580188-58-3) exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to drug design, coupled with emerging technologies like machine learning in chemistry, positions it as a compound of enduring scientific interest. As research evolves, this molecule may unlock new pathways for addressing unmet medical needs, resonating with global health priorities.

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